Cas no 2228660-96-4 (4,4-difluoro-3-(5-methylpyridin-3-yl)butanoic acid)

• Product Name: 4,4-difluoro-3-(5-methylpyridin-3-yl)butanoic acid
• CAS No: 2228660-96-4
• MF: C₁₀H₁₁F₂NO₂
• MW: 215.19664978981
• CID: 6255566
• PubChem ID: 165834101
• Update Time: 2025-06-13

4,4-difluoro-3-(5-methylpyridin-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-3-(5-methylpyridin-3-yl)butanoic acid
• 2228660-96-4
• EN300-1949405

• Inchi： 1S/C10H11F2NO2/c1-6-2-7(5-13-4-6)8(10(11)12)3-9(14)15/h2,4-5,8,10H,3H2,1H3,(H,14,15)
• InChI Key： RYQLXQSMGDBRBV-UHFFFAOYSA-N
• SMILES： FC(C(CC(=O)O)C1C=NC=C(C)C=1)F

Computed Properties

• Exact Mass: 215.07578492g/mol
• Monoisotopic Mass: 215.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 50.2Ų

Additional information on 4,4-difluoro-3-(5-methylpyridin-3-yl)butanoic acid

Research Brief on 4,4-Difluoro-3-(5-methylpyridin-3-yl)butanoic Acid (CAS: 2228660-96-4)

4,4-Difluoro-3-(5-methylpyridin-3-yl)butanoic acid (CAS: 2228660-96-4) is a fluorinated pyridine derivative that has garnered significant attention in recent pharmaceutical and chemical biology research. This compound, characterized by its unique difluoro-substituted butanoic acid moiety and 5-methylpyridin-3-yl group, has shown promising potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators. Recent studies have explored its applications in drug discovery, with a focus on its role in modulating metabolic pathways and inflammatory responses.

One of the most notable advancements in the study of this compound is its application in the design of small-molecule inhibitors targeting metabolic enzymes such as dipeptidyl peptidase-4 (DPP-4) and fatty acid amide hydrolase (FAAH). Researchers have demonstrated that the difluoro substitution enhances the compound's metabolic stability and binding affinity, making it a valuable scaffold for optimizing pharmacokinetic properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its use in developing FAAH inhibitors with improved selectivity and potency, offering potential therapeutic avenues for treating neuropathic pain and inflammatory disorders.

In addition to its pharmacological applications, 4,4-difluoro-3-(5-methylpyridin-3-yl)butanoic acid has been investigated for its role in chemical biology as a versatile building block for bioconjugation and probe development. Its reactive carboxyl group allows for facile derivatization, enabling the creation of fluorescent or affinity-based probes for target identification and validation. Recent work in ACS Chemical Biology showcased its utility in labeling and tracking enzyme activity in live cells, providing insights into dynamic biological processes.

The synthesis and scale-up of this compound have also been a focus of recent research, with efforts directed toward optimizing yield and purity. A 2024 report in Organic Process Research & Development detailed a novel catalytic method for its production, emphasizing greener solvents and reduced waste generation. These advancements are critical for ensuring the compound's availability for preclinical and clinical studies.

In conclusion, 4,4-difluoro-3-(5-methylpyridin-3-yl)butanoic acid represents a multifaceted tool in modern drug discovery and chemical biology. Its unique structural features and demonstrated bioactivity underscore its importance as a research target. Future studies are expected to further explore its therapeutic potential and expand its applications in precision medicine and diagnostics.